Cas no 55831-59-9 (1-Propanone, 3-(dimethylamino)-1-(4-fluorophenyl)-)

• Product Name: 1-Propanone, 3-(dimethylamino)-1-(4-fluorophenyl)-
• CAS No: 55831-59-9
• MF: C₁₁H₁₄FNO
• MW: 195.23336648941
• CID: 350655
• PubChem ID: 415994
• Update Time: 2025-04-19

1-Propanone, 3-(dimethylamino)-1-(4-fluorophenyl)- Chemical and Physical Properties

Names and Identifiers

• 1-Propanone, 3-(dimethylamino)-1-(4-fluorophenyl)-
• 3-(dimethylamino)-1-(4-fluorophenyl)propan-1-one
• DTXSID40328972
• AKOS008965344
• NCIOpen2_004058
• 3-Dimethylamino-1-(4-fluoro-phenyl)-propan-1-one
• CHEMBL1625393
• SCHEMBL4897835
• 55831-59-9
• XYMOGNZVKMQGSM-UHFFFAOYSA-N

• Inchi： 1S/C11H14FNO/c1-13(2)8-7-11(14)9-3-5-10(12)6-4-9/h3-6H,7-8H2,1-2H3
• InChI Key： XYMOGNZVKMQGSM-UHFFFAOYSA-N
• SMILES： FC1C=CC(=CC=1)C(CCN(C)C)=O

Computed Properties

• Exact Mass: 195.10602
• Monoisotopic Mass: 195.105942232g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 186
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 20.3Ų

Experimental Properties

• PSA: 20.31